Cas no 17851-27-3 (1-Ethyl-2,4,5-trimethylbenzene)

• Product Name: 1-Ethyl-2,4,5-trimethylbenzene
• CAS No: 17851-27-3
• MF: C₁₁H₁₆
• MW: 148.244743347168
• CID: 865545
• PubChem ID: 28812
• Update Time: 2025-04-19

1-Ethyl-2,4,5-trimethylbenzene Chemical and Physical Properties

Names and Identifiers

• benzene, 1-ethyl-2,4,5-trimethyl-
• 1-Ethyl-2,4,5-trimethylbenzene
• Benzene,1-ethyl-2,4,5-trime
• 1,2,4-Trimethyl,5-Ethylbenzene
• Benzene, 1,2,4-trimethyl-5-ethyl
• Benzene, 5-ethyl-1,2,4-trimethyl

• Inchi： 1S/C11H16/c1-5-11-7-9(3)8(2)6-10(11)4/h6-7H,5H2,1-4H3
• InChI Key： IYFUQKGDILUVJG-UHFFFAOYSA-N
• SMILES： C1(C=C(C)C(C)=CC=1C)CC

Computed Properties

• Exact Mass: 148.12528
• Monoisotopic Mass: 148.125201
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 3.8

Experimental Properties

• Density: 0.8790
• Melting Point: -13.5°C
• Boiling Point: 213°C
• Flash Point: 75.6±14.5 °C
• Refractive Index: 1.5053
• PSA: 0
• Vapor Pressure: 0.2±0.2 mmHg at 25°C

1-Ethyl-2,4,5-trimethylbenzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives